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Compound of Interest

Compound Name: YHO-13351

Cat. No.: B1139161 Get Quote

Technical Support Center: YHO-13351
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with YHO-
13351. The information is presented in a question-and-answer format to directly address

potential issues during experimentation.

Frequently Asked Questions (FAQs)
What is YHO-13351?

YHO-13351 is the water-soluble prodrug of YHO-13177.[1][2] It is a potent and specific inhibitor

of the Breast Cancer Resistance Protein (BCRP), also known as ABCG2.[1][2][3] In vivo, YHO-
13351 is rapidly converted to its active metabolite, YHO-13177.[1][4]

What is the mechanism of action of YHO-13351?

YHO-13351 itself is a prodrug and is converted to the active compound YHO-13177. YHO-

13177 functions as a specific inhibitor of the BCRP/ABCG2 transporter protein.[1][4] BCRP is

an ATP-binding cassette (ABC) transporter that can pump a wide range of substrates, including

many anticancer drugs, out of cells, leading to multidrug resistance. By inhibiting BCRP, YHO-

13177 increases the intracellular concentration of co-administered anticancer drugs that are

BCRP substrates, thereby enhancing their cytotoxic effects.[1][4] For example, it has been

shown to potentiate the cytotoxicity of SN-38, mitoxantrone, and topotecan in BCRP-

expressing cancer cells.[1]
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What are the chemical properties of YHO-13351?

Property Value

Molecular Formula C27H37N3O7S2

Molecular Weight 579.73 g/mol

CAS Number 1346753-00-1

Appearance Solid

Color Yellow to orange

Data sourced from multiple suppliers.[1][2][3][5]

Troubleshooting Insolubility Issues
I am having trouble dissolving YHO-13351. What should I do?

YHO-13351 is described as a water-soluble prodrug, however, for laboratory use, it is often

dissolved in organic solvents to prepare high-concentration stock solutions.[1][2] The most

commonly recommended solvent is DMSO.[1][3][4][5][6]

If you are experiencing insolubility, consider the following:

Use high-quality, anhydrous DMSO: Hygroscopic (water-absorbing) DMSO can significantly

impact the solubility of many compounds.[5][6] Always use newly opened or properly stored

anhydrous DMSO.

Gentle warming: Gently warm the solution to 37°C to aid dissolution.[1][4]

Sonication: Use an ultrasonic bath to agitate the solution, which can help break up solid

particles and enhance solubility.[1][4][5][6]

My YHO-13351 precipitates when I dilute my DMSO stock solution into an aqueous buffer for

my experiment. How can I prevent this?
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This is a common issue when diluting a compound from a high-concentration organic stock into

an aqueous medium. Here are some strategies to mitigate precipitation:

Use a lower concentration of the stock solution: A more diluted initial stock may be less

prone to precipitation upon further dilution.

Incorporate surfactants or co-solvents: For in vitro studies, consider using a vehicle that

includes a small percentage of a surfactant like Tween-80 or a co-solvent such as PEG300.

[5][6] A suggested formulation is to add the DMSO stock to PEG300, mix, then add Tween-

80, mix again, and finally add saline.[5][6]

Use SBE-β-CD: Another approach for in vivo or in vitro work is to use 20% Sulfobutyl ether-

β-cyclodextrin (SBE-β-CD) in saline as the diluent for your DMSO stock solution.[5]

Stepwise dilution: Instead of a single large dilution, try diluting the stock solution in a

stepwise manner, ensuring the solution is clear at each step before proceeding.

Experimental Protocols
How do I prepare a stock solution of YHO-13351?

The following table summarizes the reported solubility of YHO-13351 in DMSO:

Supplier Solubility in DMSO

MedchemExpress 200 mg/mL (344.99 mM)

GlpBio ≥ 38 mg/mL (65.55 mM)

AbMole BioScience ≥ 38 mg/mL

Note: Solubility can vary between batches and is dependent on the purity and solid form of the

compound.[1][3][5]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need:
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Mass (mg) = 10 mmol/L * 1 mL * 579.73 g/mol / 1000 = 5.7973 mg

Weigh the compound: Accurately weigh approximately 5.8 mg of YHO-13351 powder in a

sterile microcentrifuge tube.

Add DMSO: Add 1 mL of high-quality, anhydrous DMSO to the tube.

Dissolve: Vortex the solution thoroughly. If the compound does not fully dissolve, you can

use an ultrasonic bath and/or gently warm the solution to 37°C.[1][5]

Storage: Store the stock solution at -20°C or -80°C in tightly sealed aliquots to prevent

moisture absorption and degradation.[1][5] Stored at -80°C, the solution is stable for up to 6

months; at -20°C, it is stable for up to 1 month.[5]
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Caption: Mechanism of action of YHO-13351.
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Caption: Workflow for preparing a YHO-13351 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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